(S)-2-(Tert-butoxycarbonylamino)-3-(3'-chlorobiphenyl-4-yl)propanoic acid

• IUPAC Name: (2S)-3-[4-(3-chlorophenyl)phenyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• InChI: InChI=1S/C20H22ClNO4/c1-20(2,3)26-19(25)22-17(18(23)24)11-13-7-9-14(10-8-13)15-5-4-6-16(21)12-15/h4-10,12,17H,11H2,1-3H3,(H,22,25)(H,23,24)/t17-/m0/s1
• InChI Key: VOKBAUWCJDGAOW-KRWDZBQOSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CC1=CC=C(C=C1)C2=CC(=CC=C2)Cl)C(=O)O
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H](CC1=CC=C(C=C1)C2=CC(=CC=C2)Cl)C(=O)O
• Molecular Formula: C20H22ClNO4
• Molecular Weight: 375.8 g/mol

Description

(S)-2-(Tert-butoxycarbonylamino)-3-(3'-chlorobiphenyl-4-yl)propanoic acid, also known as S-TBCP, is an organic compound with a wide range of applications in scientific research. It is a chiral carboxylic acid that is used as a substrate in enzyme-catalyzed reactions, and has been studied for its potential use in drug discovery and development. S-TBCP is a powerful tool for the synthesis of various compounds, and has been used to study the mechanisms of action of various enzymes.

Scientific Research Applications

Enantioselective Synthesis and Neuroexcitants

(S)-2-(Tert-butoxycarbonylamino)-3-(3'-chlorobiphenyl-4-yl)propanoic acid is used in the enantioselective synthesis of neuroexcitant analogs. For instance, the preparation of both enantiomers of a related compound, 2-amino-3-(3-hydroxy-5-tert-butylisoxazol-4-yl) propanoic acid (ATPA), highlights the significance of such compounds in neuroscientific research. This process involves coupling with specific intermediates to achieve high enantiomeric excess (e.e.) and overall yield, demonstrating the precision and efficiency achievable in synthesizing neuroactive compounds (Pajouhesh et al., 2000).

Drug Design and Pseudopeptide Synthesis

The compound is also instrumental in synthesizing pseudopeptidic structures for new drug designs. Sequential reactions involving specific acids, alkylamines, and isocyanides lead to the formation of enantiomerically pure compounds. Such methodologies are crucial in advancing drug discovery and development, particularly in the field of medicinal chemistry (Lecinska et al., 2010).

Organometallic Chemistry and Antibacterial Research

This compound plays a role in the synthesis of organometallic compounds, which are gaining attention for applications in medicinal chemistry. The synthesis of planar chiral derivatives containing this compound and their testing against various bacterial strains highlight the potential of these compounds in developing new antibacterial agents, although no promising activity was found in this particular study (Patra et al., 2012).

Electrochemical Studies

The electrochemical properties of related N-alkoxyarylaminyl radicals, which include derivatives of (S)-2-(Tert-butoxycarbonylamino)-3-(3'-chlorobiphenyl-4-yl)propanoic acid, have been studied. Such research is vital in understanding the electrochemical behavior of complex organic molecules, which can have applications in various fields, including material science and organic electronics (Miura & Muranaka, 2006).

Chiral Intermediate Synthesis

The compound serves as a chiral intermediate in the synthesis of other important molecules, such as sitagliptin. This illustrates its role in the production of pharmaceutical agents, where control over chirality is crucial for the efficacy and safety of the drugs (Zhang Xingxian, 2012).